Cas no 1806632-37-0 (2-(2-Carboxyethyl)-3-mercaptomandelic acid)

• Product Name: 2-(2-Carboxyethyl)-3-mercaptomandelic acid
• CAS No: 1806632-37-0
• MF: C₁₁H₁₂O₅S
• MW: 256.274982452393
• CID: 4940437
• Update Time: 2025-06-12

2-(2-Carboxyethyl)-3-mercaptomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Carboxyethyl)-3-mercaptomandelic acid

• Inchi： 1S/C11H12O5S/c12-9(13)5-4-6-7(10(14)11(15)16)2-1-3-8(6)17/h1-3,10,14,17H,4-5H2,(H,12,13)(H,15,16)
• InChI Key： DOSYGPZOBSSUTI-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(C(C(=O)O)O)=C1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• XLogP3: 0.7
• Topological Polar Surface Area: 95.8

Additional information on 2-(2-Carboxyethyl)-3-mercaptomandelic acid

Introduction to 2-(2-Carboxyethyl)-3-mercaptomandelic Acid (CAS No. 1806632-37-0)

2-(2-Carboxyethyl)-3-mercaptomandelic acid (CAS No. 1806632-37-0) is a novel organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a carboxyethyl group and a mercapto group attached to a mandelic acid framework. These functional groups endow the compound with a range of chemical and biological properties that make it a valuable candidate for various applications.

The chemical formula of 2-(2-Carboxyethyl)-3-mercaptomandelic acid is C₉H₁₀O₄S, and its molecular weight is approximately 214.23 g/mol. The compound's structure consists of a benzene ring with a carboxy group and a hydroxyl group attached to adjacent carbon atoms, forming the mandelic acid core. The addition of the carboxyethyl and mercapto groups introduces additional reactivity and functionality, making it an interesting subject for both academic and industrial research.

In recent studies, 2-(2-Carboxyethyl)-3-mercaptomandelic acid has shown promising potential in various biochemical and pharmaceutical applications. One of the key areas of interest is its role as a potential therapeutic agent. Research has indicated that the compound exhibits antioxidant properties, which can be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The mercapto group in particular is known for its ability to scavenge reactive oxygen species (ROS), thereby reducing oxidative damage to cellular components.

Beyond its antioxidant properties, 2-(2-Carboxyethyl)-3-mercaptomandelic acid has also been explored for its potential in drug delivery systems. The presence of multiple functional groups allows for the design of prodrugs or drug conjugates that can improve the solubility, stability, and targeting efficiency of therapeutic agents. For instance, the carboxyethyl group can be used to form ester linkages with other molecules, while the mercapto group can participate in thiol-disulfide exchange reactions, enabling controlled release mechanisms.

In the context of medicinal chemistry, 2-(2-Carboxyethyl)-3-mercaptomandelic acid has been investigated for its ability to modulate enzyme activity. Enzymes play crucial roles in various physiological processes, and their dysregulation can lead to disease states. Studies have shown that this compound can interact with specific enzymes, potentially modulating their activity in a way that could be therapeutically beneficial. For example, it has been reported to inhibit certain proteases and kinases, which are implicated in inflammatory and proliferative disorders.

The synthesis of 2-(2-Carboxyethyl)-3-mercaptomandelic acid involves several steps that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of mandelic acid with appropriate reagents to introduce the carboxyethyl and mercapto groups. The choice of reagents and reaction conditions can significantly impact the efficiency and selectivity of the synthesis process. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for producing this compound.

In terms of safety and handling, it is important to note that while 2-(2-Carboxyethyl)-3-mercaptomandelic acid is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to prevent skin contact and inhalation. Additionally, appropriate storage conditions should be maintained to ensure stability and prevent degradation.

The future prospects for 2-(2-Carboxyethyl)-3-mercaptomandelic acid are promising. Ongoing research is focused on further elucidating its biological activities and optimizing its use in various applications. Collaborations between chemists, biologists, and pharmacologists are essential for advancing our understanding of this compound's potential benefits and limitations. As new findings emerge, it is likely that 2-(2-Carboxyethyl)-3-mercaptomandelic acid will continue to play an important role in both fundamental research and practical applications within the chemical and pharmaceutical industries.